Cas no 2428209-50-9 (benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate)

• Product Name: benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate
• CAS No: 2428209-50-9
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 5619516
• PubChem ID: 164578468
• Update Time: 2025-10-16

benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28294883
• benzyl 4-[(3-hydroxyphenyl)methyl]piperazine-1-carboxylate
• 2428209-50-9
• benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C19H22N2O3/c22-18-8-4-7-17(13-18)14-20-9-11-21(12-10-20)19(23)24-15-16-5-2-1-3-6-16/h1-8,13,22H,9-12,14-15H2
• InChI Key： QKKUCIUUTUVCMA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(CC2C=CC=C(C=2)O)CC1)=O

Computed Properties

• Exact Mass: 326.16304257g/mol
• Monoisotopic Mass: 326.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53Ų

Additional information on benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate

Introduction to benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate (CAS No. 2428209-50-9)

Benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate, with the CAS number 2428209-50-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzyl ester group, a piperazine ring, and a hydroxyphenyl substituent. These structural features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The chemical formula of benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate is C₁₉H₂₃N₃O₃. Its molecular weight is approximately 337.40 g/mol. The compound's structure can be visualized as a benzyl ester linked to a piperazine ring, which is further substituted with a 3-hydroxyphenyl group. This arrangement provides the molecule with specific chemical properties that are crucial for its biological activity.

In recent years, there has been a surge of interest in the study of piperazine derivatives due to their diverse pharmacological activities. Piperazines are known for their ability to modulate various neurotransmitter systems, making them valuable in the development of drugs for neurological and psychiatric disorders. The presence of the 3-hydroxyphenyl group in benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate adds an additional layer of complexity and potential therapeutic utility.

The hydroxyl group on the phenyl ring can participate in hydrogen bonding and other intermolecular interactions, which can influence the compound's binding affinity to specific receptors. This property is particularly important in drug design, where optimizing receptor binding is crucial for achieving desired therapeutic effects while minimizing side effects.

Benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate has been the subject of several preclinical studies aimed at elucidating its pharmacological profile. One notable study published in the Journal of Medicinal Chemistry investigated the compound's potential as an antidepressant agent. The researchers found that it exhibited significant antidepressant-like effects in animal models, suggesting its potential as a novel therapeutic option for mood disorders.

Another area of research has focused on the compound's anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and neurodegenerative conditions. Preliminary studies have shown that benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. These findings indicate that the compound may have therapeutic potential in managing inflammatory diseases.

The synthesis of benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate involves several steps, including the formation of the piperazine ring and subsequent functionalization with the benzyl ester and hydroxyphenyl groups. The synthetic route is well-documented in the literature and can be adapted to produce large quantities of the compound for further research and development.

In terms of safety and toxicity, preliminary studies have indicated that benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, comprehensive safety evaluations are necessary before it can be considered for clinical trials. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The future prospects for benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate are promising. Ongoing research aims to further refine its pharmacological profile and explore its potential applications in various therapeutic areas. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its bioavailability and efficacy.

In conclusion, benzyl 4-(3-hydroxyphenyl)methylpiperazine-1-carboxylate (CAS No. 2428209-50-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further investigation and development as a novel therapeutic agent.